Cas no 2228677-92-5 (2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine
• CAS No: 2228677-92-5
• MF: C₁₄H₁₃F₂NO
• MW: 249.255930662155
• CID: 6407244
• PubChem ID: 165638240
• Update Time: 2025-06-20

2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine
• 2228677-92-5
• EN300-1974831

• Inchi： 1S/C14H13F2NO/c1-18-11-7-6-9-4-2-3-5-10(9)12(11)13(17)8-14(13,15)16/h2-7H,8,17H2,1H3
• InChI Key： OPRBJUARTHMSTB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=C(C=CC2C=CC=CC1=2)OC)N)F

Computed Properties

• Exact Mass: 249.09652036g/mol
• Monoisotopic Mass: 249.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228677-92-5 and Product Name: 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine

The compound with the CAS number 2228677-92-5 and the product name 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoro and methoxynaphthalenyl substituents in its molecular framework imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoro group in this compound is particularly noteworthy, as it has been shown to improve the pharmacokinetic profile of various drug candidates. This modification often leads to increased lipophilicity and resistance to enzymatic degradation, making such compounds more suitable for oral administration and prolonged therapeutic effects.

The 2-methoxynaphthalen-1-yl moiety further contributes to the complexity and functionality of this molecule. Naphthalene derivatives are well-documented for their role in various biological processes and have been extensively studied for their pharmacological properties. The methoxy group introduces a polar nature to the aromatic ring, enhancing solubility and interactions with biological targets. This combination of structural features makes 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The cyclopropanamine core in this molecule offers a rigid structure that can optimize binding interactions with biological targets. This rigidity is particularly valuable in designing small-molecule inhibitors that require precise spatial orientation to exert their effects. Additionally, the cyclopropane ring can undergo ring-opening reactions under specific conditions, providing a means for bioconjugation or further functionalization.

The synthesis of 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are often employed to construct the complex molecular framework efficiently. The use of fluorinating agents and methoxylation methods plays a crucial role in introducing the characteristic substituents into the molecule.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential biological targets. The interaction between the difluoro group, methoxynaphthalenyl moiety, and the cyclopropanamine core with receptors or enzymes can be predicted using docking simulations. These predictions help in designing derivatives with improved pharmacological properties by identifying key interaction points and optimizing binding affinities.

The pharmacological potential of 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising activity against various therapeutic targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. The unique combination of structural features makes it a valuable candidate for further development into novel drugs.

In conclusion, 2,2-difluoro-1-(2-methoxynaphthalen-1-yl)cyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its innovative structure and functional attributes. The presence of both difluoro and methoxynaphthalenyl substituents contributes to its distinct chemical properties, making it a promising candidate for drug development. Further research is warranted to fully explore its pharmacological potential and optimize its therapeutic applications.